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Compound of Interest

Compound Name: (R)-IPrPhanePHOS

Cat. No.: B15156603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of the chiral rhodium

catalyst, (R)-(-)-4,12-Bis(diphenylphosphino)[2.2]paracyclophane(1,5-

cyclooctadiene)rhodium(I) tetrafluoroborate, commonly referred to as [Rh((R)-PhanePHOS)

(COD)]BF4. This catalyst is highly effective in asymmetric synthesis, particularly in

hydrogenation reactions. The original user query for "(R)-IPrPhanePHOS rhodium catalyst"

likely contained a typographical error, as (R)-PhanePHOS is a well-established and

commercially available ligand for such catalytic applications.

Catalyst Overview
The catalyst [Rh((R)-PhanePHOS)(COD)]BF4 is a cationic rhodium(I) complex. It features a

rhodium center coordinated to the chiral bisphosphine ligand (R)-PhanePHOS and a 1,5-

cyclooctadiene (COD) ligand. The tetrafluoroborate (BF4-) acts as the counterion. The planar

chirality of the [2.2]paracyclophane backbone of the PhanePHOS ligand is crucial for inducing

enantioselectivity in catalytic transformations.

Data Presentation
The following table summarizes the key quantitative data for the preparation of the [Rh((R)-

PhanePHOS)(COD)]BF4 catalyst.
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Parameter Value

Reactants

(R)-PhanePHOS 1.0 eq

[Rh(COD)₂]BF₄ 1.0 eq

Solvent Dichloromethane (CH₂Cl₂)

Reaction Time 30 minutes

Temperature Room Temperature

Product

Chemical Name

(R)-(-)-4,12-Bis(diphenylphosphino)

[2.2]paracyclophane(1,5-

cyclooctadiene)rhodium(I) tetrafluoroborate

CAS Number 849950-56-7

Molecular Formula C₄₈H₄₆BF₄P₂Rh

Molecular Weight 874.54 g/mol

Appearance Yellow-orange solid

Purity Typically ≥97%

Experimental Protocols
This section details the methodology for the synthesis of the [Rh((R)-PhanePHOS)(COD)]BF4

catalyst. The procedure is based on the common method for the preparation of such rhodium-

bisphosphine complexes.

Materials:

(R)-(-)-4,12-Bis(diphenylphosphino)[2.2]paracyclophane ((R)-PhanePHOS)

Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate ([Rh(COD)₂]BF₄)

Anhydrous, degassed dichloromethane (CH₂Cl₂)
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Anhydrous diethyl ether or pentane

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Standard Schlenk line techniques for handling air-sensitive reagents

Procedure:

Preparation of the Reaction Vessel: In a clean, dry Schlenk flask equipped with a magnetic

stir bar, add (R)-PhanePHOS (1.0 equivalent).

Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen).

Repeat this cycle three times to ensure an inert atmosphere.

Addition of Rhodium Precursor: Under a positive pressure of the inert gas, add bis(1,5-

cyclooctadiene)rhodium(I) tetrafluoroborate ([Rh(COD)₂]BF₄) (1.0 equivalent) to the Schlenk

flask.

Solvent Addition: Add anhydrous, degassed dichloromethane to the flask via syringe or

cannula to dissolve the solids. The volume of solvent should be sufficient to fully dissolve the

reagents, typically resulting in a 0.05 to 0.1 M solution.

Reaction: Stir the resulting solution at room temperature for 30 minutes. A color change to a

clear yellow-orange solution is typically observed.

Product Isolation:

Reduce the volume of the dichloromethane solution under vacuum.

Add an excess of a non-polar solvent such as anhydrous diethyl ether or pentane to

precipitate the product.

Collect the resulting yellow-orange solid by filtration under an inert atmosphere.

Wash the solid with a small amount of the precipitation solvent to remove any unreacted

starting materials.
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Dry the product under vacuum.

Characterization:

The identity and purity of the synthesized [Rh((R)-PhanePHOS)(COD)]BF4 can be confirmed

by standard analytical techniques, including:

³¹P NMR: Expected to show a doublet of doublets for the two inequivalent phosphorus

atoms, with coupling to each other and to the ¹⁰³Rh nucleus.

¹H NMR: To confirm the presence of the PhanePHOS and COD ligands.

Mass Spectrometry (ESI-MS): To confirm the mass of the cationic complex.

Experimental Workflow
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Preparation

Reaction

Isolation

Analysis

Weigh (R)-PhanePHOS and [Rh(COD)₂]BF₄

Add reagents to a dry Schlenk flask

Establish inert atmosphere (Ar/N₂ cycle)

Add anhydrous, degassed CH₂Cl₂

Start Reaction

Stir at room temperature for 30 min

Reduce solvent volume in vacuo

Work-up

Precipitate with diethyl ether/pentane

Filter the solid product

Wash with non-polar solvent

Dry under vacuum

Characterize by NMR and MS

Final Product
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of (R)-
PhanePHOS Rhodium Catalyst]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15156603#preparation-of-r-iprphanephos-rhodium-
catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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